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Compound of Interest

Compound Name: Sodium 2-oxobutanoate-13C,d4

Cat. No.: B12393640

Proper Disposal of Sodium 2-oxobutanoate-
13C,d4

This document provides detailed procedural guidance for the safe and proper disposal of
Sodium 2-oxobutanoate-13C,d4, ensuring compliance with standard laboratory safety
protocols. The procedures outlined are intended for researchers, scientists, and drug
development professionals.

Immediate Safety Considerations

Sodium 2-oxobutanoate-13C,d4 is a stable isotopically labeled compound. For disposal
purposes, it is treated based on the chemical hazards of the unlabeled compound, as stable
isotopes are not radioactive and do not require special handling for radiation.[1][2] The primary
hazards associated with the parent compound, 2-oxobutanoic acid and its salts, are skin and
eye irritation.[3]

Personal Protective Equipment (PPE) Required:
e Gloves: Wear suitable chemical-resistant gloves.
o Eye Protection: Use chemical safety goggles or a face shield.

o Lab Coat: A standard laboratory coat is required to prevent skin contact.
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Step-by-Step Disposal Protocol

The disposal of Sodium 2-oxobutanoate-13C,d4 should be handled as standard chemical

waste, adhering to institutional and local regulations.

e Segregation: Do not mix Sodium 2-oxobutanoate-13C,d4 waste with general laboratory
trash or radioactive waste.[1][2] It should be collected in a dedicated chemical waste
container.

e Containerization:

o Place all waste, including contaminated consumables (e.g., pipette tips, tubes, gloves),
into a clearly labeled, leak-proof waste container.

o The container must be compatible with the chemical. A high-density polyethylene (HDPE)
container is generally suitable.

o Labeling:

o Label the waste container clearly with "Sodium 2-oxobutanoate-13C,d4 Waste" and
include the full chemical name.

o Attach a completed hazardous waste tag as required by your institution’s Environmental
Health & Safety (EHS) department.[4]

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure area away
from incompatible materials.

o Follow the storage temperature recommendations for the parent compound, which is
typically refrigerated (+2°C to +8°C).

 Final Disposal:

o Arrange for pickup and disposal through your institution's EHS office or a licensed
chemical waste disposal contractor.[5]
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o Do not dispose of this chemical down the drain or in regular trash.[4]

Chemical and Safety Data Summary

The following table summarizes key quantitative data for the parent compound, 2-Oxobutanoic

acid.
Property Value Reference
Molecular Formula C4HeOs3 [3]
Molar Mass 102.09 g/mol [3]
Appearance White to almost white

solid/crystal

Hazard Statements

H315: Causes skin
irritationH319: Causes serious

eye irritation

[3]

Precautionary Statements

P264: Wash hands thoroughly
after handlingP280: Wear
protective gloves/eye

protection/face protection

[3]

Storage Temperature

+2°Cto +8°C

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Sodium 2-oxobutanoate-13C,d4.
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Identify Waste:
Sodium 2-oxobutanoate-13C,d4
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Caption: Disposal workflow for Sodium 2-oxobutanoate-13C,d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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